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Compound of Interest

Compound Name: SB26019

Cat. No.: B15139104

For laboratory personnel engaged in research and development, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for SB-269970, a potent and selective 5-HT7 receptor antagonist.
Adherence to these guidelines is critical for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Chemical and Safety Data

SB-269970, also known as (2R)-1-[(3-Hydroxyphenyl)sulfonyl]-2-[2-(4-methyl-1-
piperidinyl)ethyl]pyrrolidine, is a research chemical developed by GlaxoSmithKline.[1] It is
widely used in scientific studies to investigate the role of the 5-HT7 receptor. The hydrochloride
salt of this compound is commonly available for research purposes.

A Safety Data Sheet (SDS) from Cayman Chemical for SB-269970 (hydrochloride) indicates
that the substance is not classified as hazardous according to the Globally Harmonized System
(GHS). However, as with any chemical compound, standard laboratory safety precautions
should be strictly followed.
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Identifier Value Source
(2R)-1-[(3-
Hydroxyphenyl)sulfonyl]-2-[2-

IUPAC Name ydroxyphenyl) V-2 [1]

(4-methyl-1-
piperidinyl)ethyl]pyrrolidine

CAS Number 201038-74-6 [1][2]
Molecular Formula C18H28N203S [1]
Molar Mass 352.49 g/mol [1]
Form Solid [3]
Color Off-white [3]
Solubility Soluble in DMSO [3]
Storage Temperature 2-8°C [3]

Personal Protective Equipment (PPE) and Handling

When handling SB-269970, the following personal protective equipment should be worn:
e Gloves: Impermeable and resistant to the product.

o Eye Protection: Safety glasses or goggles.

o Lab Coat: A standard laboratory coat.

General protective and hygienic measures for handling chemicals should be followed.

Disposal Procedures

While the provided SDS for SB-269970 (hydrochloride) does not classify it as a hazardous
substance, it is crucial to adhere to local, state, and federal regulations for chemical waste
disposal. Unused or waste material should be disposed of through a licensed waste disposal
contractor. Do not allow the substance to enter sewers or surface and ground water.

Step-by-Step Disposal Guidance:
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o Consult Local Regulations: Before initiating any disposal procedure, consult your institution's
Environmental Health and Safety (EHS) office for specific guidelines on chemical waste
disposal.

o Containerize Waste: Collect all waste SB-269970, including any contaminated materials
(e.g., pipette tips, weighing paper), in a clearly labeled, sealed, and compatible waste
container.

e Labeling: The waste container must be clearly labeled with the chemical name ("SB-
269970") and any other information required by your institution.

» Arrange for Pickup: Contact your institution's EHS or hazardous waste management group to
arrange for the pickup and disposal of the chemical waste.

Accidental Release Measures

In the event of a spill, follow these procedures:

» Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid
breathing dust.

e Containment and Cleaning: Mechanically pick up the spilled solid material. Place it into a
suitable container for disposal. Clean the spill area thoroughly.

Mechanism of Action and Signaling Pathway

SB-269970 acts as a potent and selective antagonist or inverse agonist of the serotonin 5-HT7
receptor.[1][4] This receptor is coupled to a G-protein that, upon activation by an agonist like 5-
carboxamidotryptamine (5-CT), stimulates adenylyl cyclase to produce cyclic AMP (CAMP).[5]
As an antagonist, SB-269970 blocks this activation. Studies have shown that SB-269970
inhibits 5-CT-stimulated adenylyl cyclase activity in guinea-pig hippocampal membranes.[6]

Below is a diagram illustrating the signaling pathway of the 5-HT7 receptor and the antagonistic
action of SB-269970.
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Figure 1. Antagonistic action of SB-269970 on the 5-HT7 receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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